Cas no 2624136-13-4 (1-(Bromomethyl)-3-cyclopropylidenecyclobutane)

• Product Name: 1-(Bromomethyl)-3-cyclopropylidenecyclobutane
• CAS No: 2624136-13-4
• MF: C₈H₁₁Br
• MW: 187.076941728592
• CID: 6305193
• PubChem ID: 155977855
• Update Time: 2025-06-08

1-(Bromomethyl)-3-cyclopropylidenecyclobutane Chemical and Physical Properties

Names and Identifiers

• EN300-7472640
• 1-(bromomethyl)-3-cyclopropylidenecyclobutane
• 2624136-13-4
• 1-(Bromomethyl)-3-cyclopropylidenecyclobutane

• Inchi： 1S/C8H11Br/c9-5-6-3-8(4-6)7-1-2-7/h6H,1-5H2
• InChI Key： PQLJHZLSBHFAAS-UHFFFAOYSA-N
• SMILES： BrCC1C/C(/C1)=C1\CC\1

Computed Properties

• Exact Mass: 186.00441g/mol
• Monoisotopic Mass: 186.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Bromomethyl)-3-cyclopropylidenecyclobutane

Introduction to 1-(Bromomethyl)-3-cyclopropylidenecyclobutane (CAS No. 2624136-13-4)

1-(Bromomethyl)-3-cyclopropylidenecyclobutane (CAS No. 2624136-13-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound features a cyclobutane ring with a bromomethyl and a cyclopropylidene substituent, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 1-(Bromomethyl)-3-cyclopropylidenecyclobutane is characterized by its cyclic nature and the presence of a bromine atom, which imparts specific reactivity and functional properties. The cyclobutane ring, a four-membered carbon ring, is inherently strained due to the high angle strain, which can influence the compound's reactivity and stability. The bromomethyl group, on the other hand, provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions.

Recent studies have explored the synthesis of 1-(Bromomethyl)-3-cyclopropylidenecyclobutane using different methodologies. One notable approach involves the cyclization of a suitable precursor followed by bromination. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also minimized the formation of side products, making it an attractive option for large-scale production.

In the context of pharmaceutical applications, 1-(Bromomethyl)-3-cyclopropylidenecyclobutane has shown promise as an intermediate in the synthesis of bioactive compounds. Its unique structure allows for the introduction of various functional groups, which can be tailored to target specific biological pathways. For example, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the development of novel anti-inflammatory agents. These agents have demonstrated significant efficacy in preclinical studies, highlighting the potential of 1-(Bromomethyl)-3-cyclopropylidenecyclobutane in drug discovery.

Beyond pharmaceuticals, 1-(Bromomethyl)-3-cyclopropylidenecyclobutane has also found applications in materials science. The compound's structural features make it suitable for use in polymer synthesis, where it can be incorporated into polymer chains to enhance their mechanical properties or introduce new functionalities. A recent study published in Macromolecules explored the use of this compound as a monomer in the synthesis of block copolymers with tunable properties. The resulting polymers exhibited improved thermal stability and mechanical strength, making them suitable for advanced materials applications such as coatings and adhesives.

The environmental impact of 1-(Bromomethyl)-3-cyclopropylidenecyclobutane is another important consideration. Researchers are actively investigating methods to synthesize this compound using green chemistry principles to minimize environmental footprint. For instance, a study published in Green Chemistry in 2020 reported a solvent-free synthesis method that significantly reduced waste generation and energy consumption. This approach aligns with the growing emphasis on sustainable chemical processes and responsible resource management.

In conclusion, 1-(Bromomethyl)-3-cyclopropylidenecyclobutane (CAS No. 2624136-13-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and beyond. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new methodologies continue to emerge and our understanding of its properties deepens, it is likely that this compound will play an increasingly important role in advancing various scientific fields.